Cas no 79286-87-6 (N-methyl-N-(pyrrolidin-3-yl)acetamide)

• Product Name: N-methyl-N-(pyrrolidin-3-yl)acetamide
• CAS No: 79286-87-6
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD00059020
• CID: 554676
• PubChem ID: 13041130
• Update Time: 2025-04-19

N-methyl-N-(pyrrolidin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-methyl-N-3-pyrrolidinyl-
• 3-(N-ACETYL-N-METHYLAMINO)PYRROLIDINE
• N-methyl-N-pyrrolidin-3-ylacetamide
• N-Methyl-N-pyrrolidin-3-yl-acetamide
• 3-(N-Methylacetamido)pyrrolidine
• N-Methyl-N-3-pyrrolidinylacetamide
• N-methyl-N-(pyrrolidin-3-yl)acetamide
• SCHEMBL583936
• P10053
• PB15630
• SY096942
• AXA37081
• AM101290
• N-Methyl-N-(3-pyrrolidinyl)acetamide, AldrichCPR
• FT-0748724
• DTXSID80516073
• 3-(N-Acetyl-N-methylamino)-pyrrolidine
• 79286-87-6
• AXA37077
• KOEKUQRWTOSZOR-UHFFFAOYSA-N
• MFCD00059020
• AKOS009157947
• CS-0048798
• PB26750
• SB10741
• 3-(Acetylmethylamino)pyrrolidine
• N-METHYL-N-(3-PYRROLIDINYL)ACETAMIDE
• AS-50381
• DB-023534

• MDL： MFCD00059020
• Inchi： 1S/C7H14N2O/c1-6(10)9(2)7-3-4-8-5-7/h7-8H,3-5H2,1-2H3
• InChI Key： KOEKUQRWTOSZOR-UHFFFAOYSA-N
• SMILES： O=C(C)N(C)C1CNCC1

Computed Properties

• Exact Mass: 142.11100
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Color/Form: 。
• Density: 1.03
• Boiling Point: 250 ºC
• Flash Point: 105 ºC
• PSA: 32.34000
• LogP: 0.15540
• Solubility: 。

N-methyl-N-(pyrrolidin-3-yl)acetamide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：26-36/37/39